Cas no 2229091-47-6 (1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclobutane-1-carbonitrile)

• Product Name: 1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclobutane-1-carbonitrile
• CAS No: 2229091-47-6
• MF: C₁₁H₁₅N₃S
• MW: 221.321900606155
• CID: 6406630
• PubChem ID: 165859427
• Update Time: 2025-07-14

1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclobutane-1-carbonitrile
• EN300-1742481
• 1-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]cyclobutane-1-carbonitrile
• 2229091-47-6

• Inchi： 1S/C11H15N3S/c1-8-9(11(7-12)5-4-6-11)15-10(13-8)14(2)3/h4-6H2,1-3H3
• InChI Key： ZNQNIVCBLYJKRB-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(C)=C1C1(C#N)CCC1

Computed Properties

• Exact Mass: 221.09866866g/mol
• Monoisotopic Mass: 221.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.2Ų

Additional information on 1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclobutane-1-carbonitrile

Introduction to 1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclobutane-1-carbonitrile (CAS No. 2229091-47-6)

1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclobutane-1-carbonitrile, identified by the CAS number 2229091-47-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole derivatives class, which is renowned for its broad spectrum of biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a nitrile group, a dimethylamino substituent, and a cyclobutane ring fused with a thiazole core, contribute to its distinctive chemical properties and biological interactions.

The synthesis and characterization of 1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclobutane-1-carbonitrile represent a testament to the ongoing advancements in organic synthesis methodologies. The incorporation of multiple heterocyclic systems into a single molecular framework has been a focal point in drug discovery efforts, as such architectures often exhibit enhanced binding affinity and selectivity towards biological targets. The nitrile functionality, in particular, is known to participate in various non-covalent interactions, including hydrogen bonding and π-stacking, which can modulate the compound's pharmacokinetic behavior.

Recent studies have highlighted the importance of thiazole derivatives in developing novel therapeutic agents. Thiazole scaffolds are prevalent in numerous bioactive molecules, including antibiotics, antivirals, and anti-inflammatory agents. The structural motif of 1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclobutane-1-carbonitrile combines elements that have been shown to interact effectively with biological macromolecules. For instance, the dimethylamino group can serve as a hydrogen bond acceptor or participate in cation-pi interactions with aromatic residues in proteins, while the nitrile group can engage in polar interactions with nucleophilic sites.

The cyclobutane ring introduces rigidity to the molecular structure, which can influence both the conformational dynamics and the binding affinity of the compound. This structural feature is particularly relevant in drug design, where optimal binding requires precise alignment of functional groups with target residues. The thiazole ring itself contributes to the molecule's electronic properties and can serve as a scaffold for further derivatization to enhance pharmacological activity.

In the context of contemporary drug discovery, computational modeling and high-throughput screening have become indispensable tools for evaluating the potential of novel compounds like 1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclobutane-1-carbonitrile. These methodologies allow researchers to predict binding affinities, metabolic stability, and other critical pharmacokinetic parameters before committing resources to experimental validation. The integration of machine learning algorithms has further accelerated this process by enabling rapid de novo design and optimization of molecular structures.

The biological evaluation of CAS No. 2229091-47-6 has revealed promising activities in preclinical models. Initial studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. The mechanism of action appears to involve modulation of key signaling cascades that regulate immune responses and cellular proliferation. These findings align with the growing interest in targeting inflammation-driven diseases through small molecule intervention.

Moreover, the structural complexity of 1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclobutane-1-carbonitrile presents opportunities for further chemical diversification. By systematically modifying substituents such as the dimethylamino group or introducing additional functional moieties at strategic positions within the thiazole or cyclobutane rings, chemists can explore new chemical space while retaining key pharmacophoric elements. Such strategies are central to modern medicinal chemistry approaches aimed at improving therapeutic efficacy and minimizing off-target effects.

The synthesis of this compound also underscores advancements in green chemistry principles. Modern synthetic routes increasingly emphasize atom economy, solvent efficiency, and minimal waste generation. The preparation of CAS No. 2229091-47-6 has been optimized to utilize sustainable methodologies, including catalytic processes that reduce reliance on hazardous reagents or energy-intensive conditions.

Future research directions may focus on exploring analogs of 1-(2-dimethylamino)-4-methylthiazolo[5']yl)cyclobutanecarbonitrile (CAS No 2229091476) that exhibit enhanced selectivity or improved pharmacokinetic profiles. Additionally, investigating its potential role in treating neurological disorders or infectious diseases could open new avenues for therapeutic intervention. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

In summary,CAS No 2229091476 represents a structurally intriguing molecule with significant potential for pharmaceutical development. Its unique combination of heterocyclic moieties and functional groups positions it as a valuable scaffold for designing novel therapeutics targeting various diseases. As research progresses,CAS No 2229091476and its derivatives are likely to play an increasingly important role in addressing unmet medical needs through innovative chemical biology approaches.